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Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308

Eudragit L 30D-55 Films: A Technical Support
Guide to Plasticizer Influence

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource for understanding and troubleshooting the
influence of plasticizers on the mechanical properties of Eudragit L 30D-55 films. This guide
offers frequently asked questions (FAQs) with quantitative data, detailed experimental
protocols, and troubleshooting advice to address common challenges encountered during
formulation development.

Frequently Asked Questions (FAQS)

This section addresses common questions regarding the impact of plasticizers on the
mechanical properties of Eudragit L 30D-55 films.

Q1: How do different plasticizers affect the mechanical
properties of Eudragit L 30D-55 films?

Plasticizers are added to Eudragit L 30D-55 formulations to improve film flexibility and reduce
brittleness by lowering the glass transition temperature (Tg) of the polymer. The choice and
concentration of a plasticizer significantly impact the tensile strength and elongation at break of
the resulting film. While data for Eudragit L 30D-55 is not always available in a single
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comparative study, the following tables provide insights based on available data for Eudragit L
30D-55 and the closely related Eudragit L 100-55.

Table 1: Influence of Triethyl Citrate (TEC) on the Mechanical Properties of Eudragit L 100-55

Films

Plasticizer Concentration

(% wiw of dry polymer) Tensile Strength (MPa) Elongation at Break (%)
0 30.2+25 35+05

10 151+1.8 152+2.1

20 8.7x1.2 458 + 3.7

Data presented is representative of typical values found in literature for Eudragit L 100-55, a
polymer with similar characteristics to Eudragit L 30D-55.

Table 2: Influence of Plasticizers on the Glass Transition Temperature (Tg) of Eudragit L 30D-
55 Films

L Concentration (% wlw of Glass Transition
Plasticizer
dry polymer) Temperature (°C)
None 0 ~110
Triethyl Citrate (TEC) 10 ~60
Triethyl Citrate (TEC) 20 ~40
Polyethylene Glycol (PEG) 400 20 ~35

Note: The Tg values are approximate and can vary depending on the specific experimental
conditions.

Q2: What is the role of moisture as a plasticizer for
Eudragit L 30D-55 films?
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Moisture can act as a potent plasticizer for Eudragit L 30D-55 films, significantly increasing
their flexibility.[1][2] In the dry state, Eudragit films are quite brittle.[1] However, upon exposure
to humidity, the elongation at break can increase dramatically. For instance, the elongation
value of Eudragit L 100-55 films can increase from approximately 3% in the dry state to around
140% at high relative humidity.[1][2] This moisture-induced plasticization can be more effective
than conventional plasticizers like triethyl citrate.[1][2]

Q3: How do | choose the right plasticizer and
concentration for my application?

The selection of a plasticizer and its concentration depends on the desired mechanical
properties of the final film.

o For increased flexibility and elongation: Higher concentrations of plasticizers like TEC or
PEG 400 are effective. PEG 400 may provide greater flexibility at similar concentrations
compared to TEC.

e For a balance of strength and flexibility: Lower to moderate concentrations of plasticizers
(e.g., 10% TEC) can be employed.

» To avoid the use of traditional plasticizers: Controlled humidification can be used to plasticize
the film, which can be particularly useful for certain processing techniques like the
compression of coated pellets.[1]

Experimental Protocols

This section provides detailed methodologies for the preparation and mechanical testing of
plasticized Eudragit L 30D-55 films.

Preparation of Plasticized Eudragit L 30D-55 Films
(Solvent Casting Method)

This protocol describes the preparation of free films for mechanical property testing.
Materials:

e Eudragit L 30D-55 aqueous dispersion (30% dry substance)
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» Plasticizer (e.g., Triethyl Citrate - TEC, Polyethylene Glycol - PEG 400)
« Distilled water

e Talc (as an anti-tacking agent, optional)

o Petri dish or a flat, non-stick surface (e.g., Teflon)

e Magnetic stirrer and stir bar

e Drying oven

Procedure:

o Calculate the required amounts: Determine the desired final concentration of the plasticizer
and talc based on the dry polymer weight of the Eudragit L 30D-55 dispersion. A common
plasticizer concentration is 10-20% w/w of the dry polymer.

o Prepare the plasticizer dispersion: If using a liquid plasticizer like TEC or PEG 400, add it
directly to the Eudragit L 30D-55 dispersion.

o Prepare the anti-tacking agent suspension (if used): Disperse the talc in a portion of the
distilled water.

o Combine the components: Slowly add the plasticizer and the talc suspension (if used) to the
Eudragit L 30D-55 dispersion while stirring gently with a magnetic stirrer.

o Adjust the solid content: Add the remaining distilled water to achieve the desired final solid
content of the casting solution (typically 15-20%).

« Stir the mixture: Continue stirring for at least 30 minutes to ensure a homogeneous
dispersion.

o Cast the film: Pour a specific volume of the dispersion into a level Petri dish or onto a flat,
non-stick surface to achieve a uniform thickness.

o Dry the film: Place the cast film in a drying oven at a controlled temperature (e.g., 40°C) until
the solvent has completely evaporated (typically 24-48 hours).

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Condition the film: Before testing, store the dried films in a desiccator at a controlled
temperature and humidity for at least 24 hours to ensure consistent results.

Film Preparation ’

Calculate Component Mix Eu(_jrag\l L 30D-55, Cast I—!omog‘ eeeeee Dry Film in Oven Condition Film in Desiccator
Amounts Plasticizer, and Water Dispersion

Click to download full resolution via product page

Caption: Workflow for the preparation of plasticized Eudragit L 30D-55 films.

Mechanical Property Testing: Tensile Strength and
Elongation at Break

This protocol outlines the procedure for determining the tensile properties of the prepared films
using a universal testing machine.

Equipment:

o Universal Testing Machine (e.g., Instron) with a suitable load cell

e Film cutting die or a sharp blade to prepare dumbbell-shaped specimens
o Calipers or a micrometer for thickness measurement

Procedure:

o Prepare test specimens: Cut the conditioned films into dumbbell-shaped specimens
according to a standard method (e.g., ASTM D882).

o Measure specimen dimensions: Measure the thickness and width of the narrow section of
each specimen at several points and calculate the average cross-sectional area.

e Set up the testing machine:
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o Set the initial grip separation (gauge length).

o Set the crosshead speed (rate of extension). A typical speed for polymer films is 5
mm/min.

e Mount the specimen: Securely clamp the specimen in the grips of the testing machine,
ensuring it is aligned vertically and not under any initial tension.

» Run the test: Start the test and record the load and extension data until the specimen
breaks.

e Calculate the results:

o Tensile Strength (MPa): The maximum load divided by the original cross-sectional area of
the specimen.

o Elongation at Break (%): The increase in length at the point of rupture divided by the
original gauge length, multiplied by 100.

» Repeat the test: Test at least five specimens for each formulation to obtain a statistically
significant average.
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Caption: Experimental workflow for tensile testing of Eudragit L 30D-55 films.

Thermal Analysis: Glass Transition Temperature (Tg)

Determination
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This protocol describes the use of Differential Scanning Calorimetry (DSC) to determine the Tg
of the plasticized films.

Equipment:

» Differential Scanning Calorimeter (DSC)
e Hermetic aluminum pans and lids

o Crimper for sealing the pans
Procedure:

e Prepare the sample: Accurately weigh 5-10 mg of the film sample into an aluminum DSC pan
and hermetically seal it.

o Prepare the reference: Use an empty, sealed aluminum pan as a reference.
e Set up the DSC instrument:

o Set the temperature program. A typical program involves an initial heating ramp to erase
the thermal history, followed by a controlled cooling ramp, and a final heating ramp during
which the Tg is measured.

o Heating and cooling rates are typically set at 10-20°C/min.
o The analysis is performed under an inert nitrogen atmosphere.

* Run the analysis: Place the sample and reference pans in the DSC cell and start the
temperature program.

» Determine the Tg: The glass transition is observed as a step-like change in the heat flow
curve. The Tg is typically determined as the midpoint of this transition.
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Caption: Logical relationship for determining the Glass Transition Temperature (Tg).

Troubleshooting Guide

This section provides solutions to common problems encountered during the preparation and
use of plasticized Eudragit L 30D-55 films.

Table 3: Troubleshooting Common Issues
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Issue

Potential Cause(s)

Suggested Solution(s)

Cracking or Brittle Films

- Insufficient plasticizer
concentration.- Uneven
distribution of the plasticizer.-
High internal stresses in the

film.

- Increase the plasticizer
concentration.- Ensure
thorough mixing of the
plasticizer in the dispersion.-
Optimize the drying conditions

(e.g., slower drying rate).

Tacky or Sticky Films

- Excessive plasticizer
concentration.- Incomplete
solvent evaporation.- High

environmental humidity.

- Reduce the plasticizer
concentration.- Increase the
drying time or temperature.-
Control the humidity during film

preparation and storage.

Inconsistent Mechanical

Properties

- Inhomogeneous dispersion of
the plasticizer.- Variations in
film thickness.- Inconsistent
conditioning of the films before

testing.

- Improve the mixing process
to ensure uniform plasticizer
distribution.- Ensure the
casting surface is level and the
dispersion is spread evenly.-
Strictly control the temperature
and humidity during film

conditioning.

Phase Separation or "Oiling

Out" of Plasticizer

- Poor compatibility between
the plasticizer and the
polymer.- Exceeding the
solubility limit of the plasticizer

in the polymer.

- Select a more compatible
plasticizer.- Reduce the
plasticizer concentration.-
Consider using a combination

of plasticizers.

Film Opacity or Haziness

- Incompatibility of the
plasticizer.- Presence of an
anti-tacking agent like talc.-

Moisture absorption.

- Choose a compatible
plasticizer that forms a clear
film.- If transparency is critical,
avoid or minimize the use of
talc.- Store films in a
desiccator to prevent moisture

uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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